(Z)-6-(4-oxo-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoic acid

• IUPAC Name: 6-[(5Z)-4-oxo-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C15H16N2O3S2/c18-13(19)4-2-1-3-9-17-14(20)12(22-15(17)21)10-11-5-7-16-8-6-11/h5-8,10H,1-4,9H2,(H,18,19)/b12-10-
• InChI Key: SJPNONWUANTENW-BENRWUELSA-N
• Canonical SMILES: C1=CN=CC=C1C=C2C(=O)N(C(=S)S2)CCCCCC(=O)O
• Isomeric SMILES: C1=CN=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCCCCC(=O)O
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

(Z)-6-(4-oxo-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoic acid, also known as Pyrithione or Zinc Pyrithione, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of thiazole and is widely used as an antifungal and antibacterial agent in various industries, including cosmetics, textiles, and paints. Pyrithione has also been found to have potential therapeutic benefits in the treatment of various diseases, including cancer and Alzheimer's disease.

Scientific Research Applications

Optical Sensing and Biological Applications

The compound's pyridine moiety indicates its relevance in the development of optical sensors, as evidenced by extensive literature on pyrimidine-based optical sensors. Pyrimidine derivatives are known for their biological and medicinal applications, and their capacity to form coordination and hydrogen bonds makes them suitable as sensing probes (Jindal & Kaur, 2021).

Potential CNS Drug Synthesis

The presence of functional chemical groups in (Z)-6-(4-oxo-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoic acid suggests its possible role in synthesizing novel Central Nervous System (CNS) acting drugs. Literature indicates that heterocycles with heteroatoms like nitrogen, sulfur, and oxygen form a significant class of organic compounds with potential CNS effects (Saganuwan, 2017).

Chemosensor Development

Research in the field of chemosensors also highlights the importance of such compounds. Compounds containing heteroatoms like sulfur, nitrogen, and oxygen act as ligands and are used to develop chemosensors for detecting various metal ions. This indicates the potential use of this compound in environmental, agricultural, and biological sample analyses (Alharbi, 2022).